5-chloro-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]thiophene-2-sulfonamide

• IUPAC Name: 5-chloro-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C15H13ClN4O4S3/c1-10-8-9-17-15(18-10)20-26(21,22)12-4-2-11(3-5-12)19-27(23,24)14-7-6-13(16)25-14/h2-9,19H,1H3,(H,17,18,20)
• InChI Key: BBMZIXVCAOOIQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)NS(=O)(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=C(S3)Cl
• Molecular Formula: C15H13ClN4O4S3
• Molecular Weight: 444.9 g/mol

Description

5-chloro-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]thiophene-2-sulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound is commonly referred to as "compound X" in scientific literature. In

Scientific Research Applications

Compound X has been extensively studied for its potential applications in medical research. It has been shown to have anticancer properties and has been studied for its potential use in cancer therapy. Compound X has also been studied for its anti-inflammatory properties and has shown promise in the treatment of inflammatory diseases such as rheumatoid arthritis.

Mechanism of Action

The exact mechanism of action of compound X is not yet fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Compound X has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, it has been shown to have low toxicity and good bioavailability, making it a promising candidate for further medical research.

Advantages and Limitations for Lab Experiments

One advantage of using compound X in lab experiments is its high purity and yield. Additionally, it has low toxicity and good bioavailability, making it a safe and effective compound to use in animal models. However, one limitation is that the exact mechanism of action is not yet fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on compound X. One area of interest is to further study its anti-cancer properties and potential use in cancer therapy. Additionally, more research is needed to understand the mechanism of action and to design experiments to study its effects. Other potential applications of compound X in medical research include its use in the treatment of inflammatory diseases and its potential use as a diagnostic tool.

Synthesis Methods

The synthesis of compound X involves the reaction of 5-chloro-2-aminobenzenesulfonamide with 4-(4-methylpyrimidin-2-yl)benzenesulfonyl chloride in the presence of a base. The resulting product is then treated with thiophene-2-sulfonyl chloride to yield compound X. The synthesis of compound X has been optimized to provide high yields and purity.